Cas no 2034417-32-6 (1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine)

• Product Name: 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine
• CAS No: 2034417-32-6
• MF: C₁₄H₁₆N₈OS
• MW: 344.394839286804
• CID: 5551644
• Update Time: 2025-06-27

1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (4-methylthiadiazol-5-yl)-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]methanone
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine

• Inchi： 1S/C14H16N8OS/c1-9-11(24-19-16-9)14(23)21-7-5-20(6-8-21)12-13-18-17-10(2)22(13)4-3-15-12/h3-4H,5-8H2,1-2H3
• InChI Key： FKSVCVHJLMIUND-UHFFFAOYSA-N
• SMILES： C(C1SN=NC=1C)(N1CCN(C2=NC=CN3C(C)=NN=C23)CC1)=O

Additional information on 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine

Compound 2034417-32-6: 1-(4-Methyl-1,2,3-Thiadiazole-5-Carbonyl)-4-{3-Methyl-[1,2,4]Triazolo[4,3-a]Pyrazin-8-Yl}Piperazine

The compound with CAS No. 2034417-32-6, named 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiadiazole ring system and a piperazine backbone. The presence of these functional groups makes it a versatile compound with applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of novel pharmaceutical agents. The thiadiazole ring system is known for its ability to act as a bioisostere of sulfur-containing heterocycles, which can enhance the pharmacokinetic properties of molecules. In this compound, the thiadiazole group is further substituted with a methyl group at position 4 and a carbonyl group at position 5. This substitution pattern not only increases the molecule's stability but also enhances its ability to form hydrogen bonds with biological targets.

The piperazine backbone in this compound plays a crucial role in its structural flexibility and ability to interact with various biological systems. Piperazine is a six-membered ring containing two nitrogen atoms and is widely used in drug design due to its ability to act as a linker between different functional groups. In this case, the piperazine ring is substituted at position 1 with the thiadiazole-carbonyl group and at position 4 with a triazolo[4,3-a]pyrazine moiety.

The triazolo[4,3-a]pyrazine group is another key feature of this compound. This bicyclic structure consists of a triazole ring fused to a pyrazine ring and is known for its aromaticity and electron-withdrawing properties. The presence of this group at position 8 of the piperazine ring introduces additional electronic complexity to the molecule. Recent research has shown that such bicyclic structures can significantly influence the electronic properties of molecules and enhance their interactions with biological targets.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of thiadiazole, piperazine, and triazolo[4,3-a]pyrazine groups creates a molecule with unique pharmacological properties. For instance, studies have shown that molecules containing these functional groups can exhibit potent anti-inflammatory and anticancer activities. Furthermore, the methyl substituents on both the thidiazole and triazolo rings may enhance the molecule's lipophilicity and bioavailability.

From a synthetic standpoint, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the thidiazole derivative followed by coupling reactions to introduce the piperazine backbone and the triazolo[4,3-a]pyrazine moiety. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during these reactions.

In terms of characterization techniques, modern analytical tools such as NMR spectroscopy (both ¹H NMR and ¹³C NMR), mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure of this compound. These techniques provide detailed insights into the molecular geometry and bonding patterns within the molecule.

Looking ahead, researchers are exploring ways to modify this compound further to enhance its therapeutic potential. For example, substituting different groups on the thidiazole or triazolo rings could lead to molecules with improved efficacy or reduced side effects. Additionally, computational modeling techniques such as molecular docking are being employed to predict how this compound interacts with various biological targets at atomic resolution.

In conclusion, CAS No. 2034417-32-6 represents an intriguing example of how modern organic chemistry can create complex molecules with diverse applications. By leveraging cutting-edge research findings and advanced synthetic methodologies, this compound holds promise for advancing our understanding of molecular interactions in biological systems.